- The Vilsmeier reaction of non-aromatic compounds, Organic Reactions (Hoboken, 2000, 56,
Cas no 89380-70-1 (4-hydroxypyridine-3-carbaldehyde)
4-Hydroxypyridine-3-carbaldehyde is a versatile heterocyclic compound featuring both hydroxyl and aldehyde functional groups on a pyridine scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of reactive sites allows for selective modifications, enabling the synthesis of diverse derivatives. This compound exhibits good stability under standard conditions and is compatible with a range of solvents, facilitating its use in multi-step reactions. Its utility in metal chelation and as a precursor for biologically active molecules underscores its importance in research and industrial applications.
89380-70-1 structure
Product Name:4-hydroxypyridine-3-carbaldehyde
CAS No:89380-70-1
MF:C6H5NO2
MW:123.109401464462
MDL:MFCD10697542
CID:711667
PubChem ID:5325461
Update Time:2025-06-07
4-hydroxypyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-hydroxy-3-Pyridinecarboxaldehyde
- 3-Pyridinecarboxaldehyde,4-hydroxy-
- 4-Hydroxynicotinaldehyde
- 4-Hydroxypyridine-3-carboxaldehyde
- 3-formyl-4-hydroxypyridine
- 4-oxo-1,4-dihydro-pyridine-3-carbaldehyde
- 4-Oxo-1,4-dihydropyridine-3-carbaldehyde
- 3-Formyl-4(1H)-pyridone
- 4-oxo-1H-pyridine-3-carbaldehyde
- 3-Pyridinecarboxaldehyde, 4-hydroxy-
- 4-hydroxy-3-formylpyridine
- IYPSYYLXHFGFPC-UHFFFAOYSA-
- IYPSYYLXHFGFPC-UHFFFAOYSA-N
- 3-FORMYL-PYRIDIN-4(1H)-ONE
- AB59870
- 4-HYDRO
- 4-Hydroxy-3-pyridinecarboxaldehyde (ACI)
- Nicotinaldehyde, 4-hydroxy- (7CI)
- 4-Hydroxy-pyridine-3-carbaldehyde
- 4-hydroxypyridine-3-carbaldehyde
- 89380-70-1
- InChI=1/C6H5NO2/c8-4-5-3-7-2-1-6(5)9/h1-4H,(H,7,9)
- SY025919
- AKOS006343756
- MFCD10697542
- SCHEMBL1042172
- 90490-54-3
- DB-082223
- AKOS015891933
- EN300-120914
- O11278
- CS-0047693
- P10968
- AS-50194
- 3-Pyridinecarboxaldehyde, 1,4-dihydro-4-oxo-
- Z1198277591
-
- MDL： MFCD10697542
- Inchi： 1S/C6H5NO2/c8-4-5-3-7-2-1-6(5)9/h1-4H,(H,7,9)
- InChI Key： IYPSYYLXHFGFPC-UHFFFAOYSA-N
- SMILES： O=CC1C(O)=CC=NC=1
Computed Properties
- Exact Mass: 123.03200
- Monoisotopic Mass: 123.032028402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2
- XLogP3: -0.2
Experimental Properties
- PSA: 50.19000
- LogP: 0.59970
4-hydroxypyridine-3-carbaldehyde Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-hydroxypyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1361-1g |
4-Hydroxy-pyridine-3-carbaldehyde |
89380-70-1 | 97% | 1g |
2374.52CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1361-5g |
4-Hydroxy-pyridine-3-carbaldehyde |
89380-70-1 | 97% | 5g |
8310.82CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1361-500mg |
4-Hydroxy-pyridine-3-carbaldehyde |
89380-70-1 | 97% | 500mg |
1611.28CNY | 2021-05-07 | |
| Apollo Scientific | OR948489-250mg |
4-Hydroxynicotinaldehyde |
89380-70-1 | 95% | 250mg |
£72.00 | 2025-02-21 | |
| Apollo Scientific | OR948489-1g |
4-Hydroxynicotinaldehyde |
89380-70-1 | 95% | 1g |
£196.00 | 2025-02-21 | |
| abcr | AB458194-250 mg |
4-Hydroxynicotinaldehyde |
89380-70-1 | 250MG |
€290.40 | 2022-03-24 | ||
| abcr | AB458194-1 g |
4-Hydroxynicotinaldehyde |
89380-70-1 | 1g |
€550.30 | 2022-03-24 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CU712-200mg |
4-hydroxypyridine-3-carbaldehyde |
89380-70-1 | 98% | 200mg |
1009.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CU712-50mg |
4-hydroxypyridine-3-carbaldehyde |
89380-70-1 | 98% | 50mg |
568.0CNY | 2021-07-14 | |
| Chemenu | CM177580-1g |
4-hydroxynicotinaldehyde |
89380-70-1 | 96% | 1g |
$636 | 2021-08-05 |
4-hydroxypyridine-3-carbaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosgene
1.2 Reagents: Cupric acetate , Ammonia
1.2 Reagents: Cupric acetate , Ammonia
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrochloric acid , Hydrogen peroxide Solvents: Water ; 17.5 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate ; neutralized, rt
1.2 Reagents: Sodium carbonate ; neutralized, rt
Reference
- Comparative Evaluation of Substituent Effect on the Photochromic Properties of Spiropyrans and Spirooxazines, Journal of Organic Chemistry, 2016, 81(19), 8744-8758
Production Method 3
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide
1.2 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
- Synthesis and AMPA receptor antagonistic activity of a novel class of quinoxalinecarboxylic acid with a substituted phenyl group at the C-7 position, Bioorganic & Medicinal Chemistry Letters, 2003, 13(20), 3521-3525
4-hydroxypyridine-3-carbaldehyde Raw materials
4-hydroxypyridine-3-carbaldehyde Preparation Products
4-hydroxypyridine-3-carbaldehyde Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
89380-70-1 (4-hydroxypyridine-3-carbaldehyde) Related Products
- 22280-02-0(3-methylpyridin-4-ol)
- 59951-59-6(4-Heptanone, 3-[(methylamino)methylene]-, (E)-)
- 61071-46-3(2,4-Pentanedione,3-[(methylamino)methylene]-)
- 37831-31-5(3-acetyl-1,4-dihydropyridin-4-one)
- 143798-69-0(4(1H)-Pyridinone,1,3-dimethyl-)
- 89029-76-5(1-Hepten-3-one, 2-methyl-1-(methylamino)-, (E)-)
- 59951-29-0(4-Heptanone, 3-[(methylamino)methylene]-, (Z)-)
- 6434-09-9(Ethanone, 1,1'-(1,4-dihydro-3,5-pyridinediyl)bis-)
- 89029-94-7(1-Hepten-3-one, 2-methyl-1-(methylamino)-, (Z)-)
- 89029-90-3(1-Hexen-3-one, 2-methyl-1-(methylamino)-, (Z)-)
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